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Compound of Interest

Compound Name: Cbp-501

Cat. No.: B1668691

For researchers, scientists, and drug development professionals working with Cbp-501, a
peptide-based G2 checkpoint abrogator, ensuring safe handling and proper disposal is
paramount. While a specific Safety Data Sheet (SDS) for Cbp-501 is not publicly available, this
guide provides essential safety protocols and logistical plans based on the compound's nature
as a potent pharmaceutical agent and general laboratory safety standards.

Summary of Key Information

Due to the absence of a specific SDS, quantitative safety data such as occupational exposure
limits are not available. The following table summarizes the known information and highlights

where data is currently unavailable.
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Category

Information

Source/Comment

Chemical Identity

Cbp-501 is a peptide with the
amino acid sequence D-
Arginine, 4-benzoyl-D-
phenylalanyl-D-seryl-D-
tryptophyl-D-seryl-2,3,4,5,6-
pentafluoro-D-phenylalanyl-3-
cyclohexyl-D-alanyl-D-arginyl-
D-arginyl-D-arginyl-D-
glutaminyl-D-arginyl.[1] It is
often supplied as Cbp-501
acetate.[2][3]

This information is critical for

identification and sourcing.

Primary Hazards

As a potent biological agent,
Cbp-501 should be handled
with care to avoid inhalation,
ingestion, and direct skin or
eye contact. The specific
toxicology is not publicly

documented.

General precaution for

investigational new drugs.

Personal Protective Equipment
(PPE)

Standard laboratory PPE is
required, with enhanced
measures due to the

compound's potency.

See detailed operational plan

below.

Storage Conditions

Cbp-501 acetate is typically
stored as a powder. For long-
term storage, -80°C is
recommended for up to 2
years, and -20°C forup to 1
year. When in solvent, it
should be stored at -80°C for
up to 6 months or -20°C for up
to 1 month. It should be stored
sealed and away from

moisture.[2]

Adherence to these conditions
is crucial for maintaining

compound integrity.
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In the absence of specific
) o ) limits, exposure should be
Occupational Exposure Limits Not established. o
minimized to the lowest

possible level.

Dispose of as hazardous
) chemical waste in accordance Do not dispose of down the
Disposal ) . .
with all local, state, and federal  drain or in regular trash.

regulations.

Operational Plan for Handling Cbhp-501

This step-by-step guidance ensures a safe operational workflow from receiving to disposal.
1. Receiving and Unpacking:
e Upon receipt, visually inspect the package for any signs of damage or leakage.

o Wear appropriate PPE, including a lab coat, safety glasses, and nitrile gloves, before
opening the package.

e Open the package in a designated area, preferably within a chemical fume hood or a
ventilated enclosure, to minimize exposure to any airborne powder.

 Verify the contents against the shipping documents and check the container for any damage.
e Log the compound into the laboratory's chemical inventory system.
2. Preparation and Use:

 All handling of Cbp-501 powder, including weighing and reconstitution, must be conducted in
a certified chemical fume hood or a similar containment device to prevent inhalation of the

powder.
o Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.
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o Hand Protection: Double-gloving with nitrile gloves is recommended. Change gloves
immediately if contaminated.

o Body Protection: A fully buttoned lab coat. Consider a disposable gown for procedures
with a higher risk of contamination.

o Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-
approved respirator (e.g., N95 or higher) is mandatory.

o Use dedicated equipment (spatulas, weigh boats, etc.) for handling Cbp-501. Clean all
equipment thoroughly after use.

e When preparing solutions, add the solvent to the powder slowly to avoid aerosolization.
3. Spill Management:

 In case of a small spill of the powder, carefully cover it with a damp paper towel to avoid
raising dust. Gently wipe up the material and place it in a sealed container for hazardous
waste disposal.

 For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for hazardous waste disposal.

o Decontaminate the spill area with an appropriate cleaning agent.
 In case of a large spill, evacuate the area and follow the institution's emergency procedures.
4. Disposal Plan:

o All waste materials contaminated with Cbp-501, including empty containers, used PPE, and
spill cleanup materials, must be disposed of as hazardous chemical waste.

o Collect all solid and liquid waste in clearly labeled, sealed containers.

» Follow your institution's specific guidelines for hazardous waste pickup and disposal. Do not
mix with other waste streams unless explicitly permitted.

Experimental Workflow and Safety Precautions
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The following diagram illustrates the logical workflow for handling Cbp-501, emphasizing the

integration of safety measures at each step.
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Cbp-501 Handling and Safety Workflow

This comprehensive approach to handling Cbp-501 is designed to minimize risk and ensure
the safety of all laboratory personnel. Adherence to these procedures is essential for building a
strong safety culture and protecting researchers from potential harm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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